Cas no 894079-42-6 (Phenol, 3-[(1S)-1-(methylamino)ethyl]-)

• Product Name: Phenol, 3-[(1S)-1-(methylamino)ethyl]-
• CAS No: 894079-42-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 581893
• PubChem ID: 11495842
• Update Time: 2023-10-31

Phenol, 3-[(1S)-1-(methylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(1S)-1-(methylamino)ethyl]-
• (S)-3-(1-(Methylamino)ethyl)phenol;
• SCHEMBL414424
• CS-0459291
• 894079-42-6
• (S)-3-(1-(Methylamino)ethyl)phenol
• EC 805-518-8
• 3-[(1S)-1-(methylamino)ethyl]phenol
• DTXSID90467567
• 3-[(S)-1-(Methylamino)ethyl]phenol
• 3-((1S)-1-(Methylamino)ethyl)phenol

• MDL： MFCD09825611
• Inchi： 1S/C9H13NO/c1-7(10-2)8-4-3-5-9(11)6-8/h3-7,10-11H,1-2H3/t7-/m0/s1
• InChI Key： AEOMELCUDZBIFY-ZETCQYMHSA-N
• SMILES： OC1=CC=CC(=C1)[C@H](C)NC

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 2.06350